Cas no 2229187-55-5 (4-4-chloro-2-(trifluoromethyl)phenyl-2-methylbutan-2-amine)

• Product Name: 4-4-chloro-2-(trifluoromethyl)phenyl-2-methylbutan-2-amine
• CAS No: 2229187-55-5
• MF: C₁₂H₁₅ClF₃N
• MW: 265.702412843704
• CID: 6426056
• PubChem ID: 165965265
• Update Time: 2025-06-08

4-4-chloro-2-(trifluoromethyl)phenyl-2-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-4-chloro-2-(trifluoromethyl)phenyl-2-methylbutan-2-amine
• 2229187-55-5
• 4-[4-chloro-2-(trifluoromethyl)phenyl]-2-methylbutan-2-amine
• EN300-1941969

• Inchi： 1S/C12H15ClF3N/c1-11(2,17)6-5-8-3-4-9(13)7-10(8)12(14,15)16/h3-4,7H,5-6,17H2,1-2H3
• InChI Key： CLLFLVGMKLSNGB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(F)(F)F)C=1)CCC(C)(C)N

Computed Properties

• Exact Mass: 265.0845117g/mol
• Monoisotopic Mass: 265.0845117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Additional information on 4-4-chloro-2-(trifluoromethyl)phenyl-2-methylbutan-2-amine

Comprehensive Overview of 4-4-chloro-2-(trifluoromethyl)phenyl-2-methylbutan-2-amine (CAS No. 2229187-55-5)

In the realm of specialized chemical compounds, 4-4-chloro-2-(trifluoromethyl)phenyl-2-methylbutan-2-amine (CAS No. 2229187-55-5) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its chloro and trifluoromethyl functional groups, is a subject of interest for researchers exploring novel synthetic pathways and material science innovations. Its molecular architecture, featuring a phenyl ring and a methylbutan-2-amine backbone, offers versatility in chemical reactivity, making it a valuable candidate for further study.

The growing demand for fluorinated compounds in pharmaceuticals and agrochemicals has propelled the exploration of 4-4-chloro-2-(trifluoromethyl)phenyl-2-methylbutan-2-amine. Fluorine's electronegativity and the stability imparted by the trifluoromethyl group enhance the compound's potential in drug design, particularly in improving bioavailability and metabolic stability. Researchers are increasingly investigating its role in the development of next-generation therapeutics, aligning with trends in personalized medicine and targeted drug delivery systems.

From an industrial perspective, the synthesis of CAS No. 2229187-55-5 involves meticulous optimization to ensure high yield and purity. Advanced techniques such as microwave-assisted synthesis and catalytic fluorination are being explored to streamline production. The compound's compatibility with green chemistry principles is also under scrutiny, as sustainability becomes a cornerstone of modern chemical manufacturing. This aligns with global initiatives to reduce environmental impact while maintaining efficiency.

In the context of material science, 4-4-chloro-2-(trifluoromethyl)phenyl-2-methylbutan-2-amine exhibits promise in the development of high-performance polymers and liquid crystals. Its ability to influence intermolecular interactions makes it a candidate for creating materials with tailored thermal and optical properties. This has implications for industries ranging from electronics to aerospace, where precision-engineered materials are in high demand.

Safety and regulatory compliance are paramount when handling CAS No. 2229187-55-5. While the compound is not classified as hazardous under standard guidelines, proper laboratory protocols must be followed to mitigate risks associated with chemical exposure. Researchers are advised to consult Material Safety Data Sheets (MSDS) and adhere to Good Laboratory Practices (GLP) to ensure safe usage.

The future of 4-4-chloro-2-(trifluoromethyl)phenyl-2-methylbutan-2-amine lies in its adaptability to emerging technologies. With the rise of artificial intelligence in drug discovery and computational chemistry, this compound could play a pivotal role in virtual screening and molecular modeling. Its structural motifs are being analyzed for potential interactions with biological targets, opening doors to innovative therapeutic solutions.

In summary, 4-4-chloro-2-(trifluoromethyl)phenyl-2-methylbutan-2-amine (CAS No. 2229187-55-5) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications and alignment with contemporary research trends underscore its importance in advancing scientific and industrial frontiers. As exploration continues, this compound is poised to contribute significantly to breakthroughs in multiple disciplines.